Cas no 30637-95-7 (Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-)
30637-95-7 structure
Product Name:Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-
CAS No:30637-95-7
MF:C14H7O5S
MW:287.267382860184
CID:293067
PubChem ID:3316477
Update Time:2025-04-19
Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-
- 9,10-dioxo-9,10-dihydro-1-anthracenesulfonate
- 9,10-dioxoanthracene-1-sulfonate
- 30637-95-7
- Anthraquinone sulfonate
- AE-641/00783024
-
- Inchi: 1S/C14H8O5S/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19/h1-7H,(H,17,18,19)/p-1
- InChI Key: JAJIPIAHCFBEPI-UHFFFAOYSA-M
- SMILES: S(C1C=CC=C2C(C3C=CC=CC=3C(C2=1)=O)=O)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 288.00924
- Monoisotopic Mass: 288.009244
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 96.9
Experimental Properties
- PSA: 88.51
Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
30637-95-7 (Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-) Related Products
- 82-49-5(1-Anthraquinonesulfonicacid)
- 84-50-4(9,10-dioxoanthracene-2,6-disulphonic acid)
- 55812-59-4(AMMONIUM ANTHRAQUINONE-1-SULFONATE)
- 14938-42-2(Potassium 9,10-Dioxo-9,10-dihydroanthracene-1,8-disulfonate)
- 30845-78-4(1-Anthracenesulfonicacid, 9,10-dihydro-9,10-dioxo-, potassium salt (1:1))
- 84-49-1(2,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)
- 853-35-0(Anthraquinone-1,5-disulfonic Acid Disodium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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